Cas no 913835-43-5 ((4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride)
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride
- 4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride
- (4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride
- [4-(4-methylpiperazine-1-carbonyl)phenyl]boronic acid,hydrochloride
- Boronicacid, B-[4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]-, hydrochloride (1:1)
- N-4-Methylpiperazinyl 4-boronobenzamide, HCl
- Boronic acid, [4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]-, monohydrochloride (9CI)
- 4-(4-Methylpiperazine-1-carbonyl)phenylboronic acid hydrochloride
- 1-(4-Boronobenzoyl)-4-methylpiperazine hydrochloride, (4-Boronophenyl)(4-methylpiperazin-1-yl)methanone hydrochloride
- 4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronicacidhydrochloride95%
- 4-(4-Methylpiperazine-1-carbonyl)benzeneboronic acid hydrochloride, 95%
- 4-(4-METHYLPIPERAZINE-1-CARBONYL)PHENYLBORONIC ACID, HCL
- 4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride
-
- MDL: MFCD23099559
- Inchi: 1S/C12H17BN2O3.ClH/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(5-3-10)13(17)18;/h2-5,17-18H,6-9H2,1H3;1H
- InChI Key: OUEWYSQRULKJEQ-UHFFFAOYSA-N
- SMILES: C(N1CCN(C)CC1)(C1C=CC(B(O)O)=CC=1)=O.Cl
Computed Properties
- Exact Mass: 284.11000
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
Experimental Properties
- Color/Form: Not available
- Density: Not available
- Melting Point: 187-189℃
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 64.01000
- LogP: -0.56820
- Vapor Pressure: Not available
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR5965-1g |
4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride |
913835-43-5 | 95% | 1g |
£185.00 | 2024-05-26 | |
| Matrix Scientific | 092490-250mg |
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride, 95+% |
913835-43-5 | 95+% | 250mg |
$224.00 | 2023-09-10 | |
| Matrix Scientific | 092490-1g |
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride, 95+% |
913835-43-5 | 95+% | 1g |
$496.00 | 2023-09-10 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53296-1g |
4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride, 95% |
913835-43-5 | 95% | 1g |
¥6945.00 | 2023-02-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H53296-250mg |
4-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid hydrochloride, 95% |
913835-43-5 | 95% | 250mg |
¥2168.00 | 2023-02-15 | |
| Chemenu | CM136015-250mg |
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride |
913835-43-5 | 95% | 250mg |
$129 | 2024-07-20 | |
| Chemenu | CM136015-1g |
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride |
913835-43-5 | 95% | 1g |
$292 | 2024-07-20 | |
| Chemenu | CM136015-5g |
(4-((4-Methylpiperazin-1-yl)carbamoyl)-phenyl)boronic acid hydrochloride |
913835-43-5 | 95% | 5g |
$873 | 2024-07-20 | |
| abcr | AB246564-1 g |
4-[(4-Methylpiperazin-1-yl)carbonyl]benzeneboronic acid hydrochloride; 95% |
913835-43-5 | 1g |
€314.00 | 2023-04-27 | ||
| ChemScence | CS-0176085-250mg |
(4-(4-methylpiperazine-1-carbonyl)phenyl)boronic acid hydrochloride |
913835-43-5 | 250mg |
$80.0 | 2022-04-26 |
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride
Comprehensive Overview of (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5)
(4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5) is a boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its boronic acid functional group and piperazine moiety, is widely utilized in cross-coupling reactions, particularly in Suzuki-Miyaura reactions, which are pivotal in drug discovery and material science. The presence of the hydrochloride salt enhances its solubility and stability, making it a preferred choice for researchers.
The compound's unique structure, featuring a carbamoyl linker and a 4-methylpiperazine group, contributes to its versatility in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and protease inhibitors, aligning with the growing interest in targeted therapies for diseases such as cancer and autoimmune disorders. The boronic acid moiety also plays a critical role in the development of PET imaging agents, a hot topic in diagnostic research.
In the context of AI-driven drug discovery, (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride has garnered attention due to its compatibility with high-throughput screening and computational modeling. Researchers frequently search for "boronic acid derivatives in drug design" or "piperazine-based compounds in pharmaceuticals," reflecting the compound's relevance in modern therapeutic development. Its CAS No. 913835-43-5 is often cited in patents and scientific literature, underscoring its industrial importance.
From a synthetic perspective, this compound is valued for its role in C-C bond formation and bioconjugation. The hydrochloride form ensures better handling and storage, addressing common challenges in laboratory settings. Additionally, its application in click chemistry and metal-catalyzed reactions has been explored, further expanding its utility in diverse chemical transformations.
Environmental and regulatory considerations are also critical when discussing (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safety. The compound's biodegradability and eco-toxicity profile are subjects of ongoing research, particularly as the pharmaceutical industry moves toward green chemistry principles.
In summary, (4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride (CAS No. 913835-43-5) is a multifaceted compound with broad applications in drug development, diagnostics, and synthetic chemistry. Its structural features and functional groups make it a valuable tool for researchers exploring targeted therapies, molecular imaging, and sustainable synthesis. As the demand for innovative pharmaceutical intermediates grows, this compound is poised to remain a key player in advancing scientific discovery.
913835-43-5 ((4-((4-Methylpiperazin-1-yl)carbamoyl)phenyl)boronic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)